Cas no 2853-54-5 (2-Pyridinamine, 3-nitro-N-(2-phenylethyl)-)

• Product Name: 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)-
• CAS No: 2853-54-5
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 1435119
• PubChem ID: 3739008
• Update Time: 2025-06-07

2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)-
• 3-nitro-N-(2-phenylethyl)-2-Pyridinamine
• SCHEMBL9392247
• SMR000337564
• MS-3135
• 3-nitro-N-phenethyl-2-pyridinamine
• SR-01000310116-1
• CHEMBL1497432
• AKOS005110213
• Q27209332
• HMS2615B20
• 2853-54-5
• SR-01000310116
• CHEBI:121089
• 3-nitro-N-(2-phenylethyl)pyridin-2-amine
• DA-23286
• MLS000696370

• Inchi： 1S/C13H13N3O2/c17-16(18)12-7-4-9-14-13(12)15-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2,(H,14,15)
• InChI Key： NYKXEFZUYFKCAW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06

Additional information on 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)-

2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- (CAS No. 2853-54-5): A Comprehensive Overview

2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- (CAS No. 2853-54-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Nitro-N-(2-phenylethyl)pyridin-2-amine, has garnered attention for its potential therapeutic properties and its role in the synthesis of various bioactive molecules.

The molecular structure of 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- consists of a pyridine ring substituted with a nitro group at the 3-position and an N-(2-phenylethyl) group at the 2-position. The unique arrangement of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the development of novel drugs and chemical probes.

Recent studies have highlighted the importance of 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- in the context of drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers found that the nitro group and the phenylethyl substituent play crucial roles in modulating the biological activity, making it a promising lead compound for further optimization.

In another notable study, 3-Nitro-N-(2-phenylethyl)pyridin-2-amine was investigated for its potential as a scaffold for developing new antiviral agents. The results, published in Antiviral Research (2020), showed that certain derivatives of this compound exhibited significant inhibitory effects against several RNA viruses, including influenza and coronaviruses. This finding underscores the broad-spectrum antiviral potential of 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- and its derivatives.

The synthetic accessibility of 3-Nitro-N-(2-phenylethyl)pyridin-2-amine has also been a subject of extensive research. A recent review in Tetrahedron Letters (2019) summarized various synthetic routes to this compound, highlighting the efficiency and scalability of modern synthetic methods. These methods often involve multistep processes that include nitration, substitution, and reduction reactions, providing chemists with a robust toolkit to synthesize this compound and its derivatives.

Beyond its direct applications in drug discovery, 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- has also found use as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its application in catalysis and materials science. For example, a study published in Inorganic Chemistry (2018) reported the synthesis of palladium complexes using 3-Nitro-N-(2-phenylethyl)pyridin-2-amine as a ligand. These complexes showed high catalytic activity in cross-coupling reactions, demonstrating the compound's versatility beyond medicinal chemistry.

The safety profile of 3-Nitro-N-(2-phenylethyl)pyridin-2-amine is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 2-Pyridinamine, 3-nitro-N-(2-phenylethyl)- (CAS No. 2853-54-5) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and optimize its properties, 3-Nitro-N-(2-phenylethyl)pyridin-2-amine is poised to play an increasingly important role in advancing therapeutic options and chemical innovation.